Cas no 68502-46-5 (Methyl 4-(benzylamino)-3-nitrobenzoate)
68502-46-5 structure
Product Name:Methyl 4-(benzylamino)-3-nitrobenzoate
CAS No:68502-46-5
MF:C15H14N2O4
MW:286.282663822174
MDL:MFCD09862452
CID:1728687
PubChem ID:12064511
Update Time:2025-04-21
Methyl 4-(benzylamino)-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-nitro-4-[(phenylmethyl)amino]-, methyl ester
- methyl 4-(benzylamino)-3-nitrobenzoate
- N-benzyl-4-methoxycarbonyl-2-nitroaniline
- EN300-7366079
- SY263018
- SCHEMBL15687598
- BS-29425
- 68502-46-5
- Methyl4-(benzylamino)-3-nitrobenzoate
- CS-0160961
- AKOS002391296
- AC9414
- MFCD09862452
- SB82491
- Methyl 4-(benzylamino)-3-nitrobenzoate
-
- MDL: MFCD09862452
- Inchi: 1S/C15H14N2O4/c1-21-15(18)12-7-8-13(14(9-12)17(19)20)16-10-11-5-3-2-4-6-11/h2-9,16H,10H2,1H3
- InChI Key: BNMKQLDYASAJKI-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 286.09500
- Monoisotopic Mass: 286.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 84.15000
- LogP: 3.58970
Methyl 4-(benzylamino)-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A629087-1g |
Methyl 4-(benzylamino)-3-nitrobenzoate |
68502-46-5 | 96% | 1g |
$34.0 | 2025-04-17 | |
| Ambeed | A629087-5g |
Methyl 4-(benzylamino)-3-nitrobenzoate |
68502-46-5 | 96% | 5g |
$111.0 | 2025-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BV890-200mg |
Methyl 4-(benzylamino)-3-nitrobenzoate |
68502-46-5 | 96% | 200mg |
297.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BV890-1g |
Methyl 4-(benzylamino)-3-nitrobenzoate |
68502-46-5 | 96% | 1g |
972.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BV890-5g |
Methyl 4-(benzylamino)-3-nitrobenzoate |
68502-46-5 | 96% | 5g |
3423.0CNY | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X09035-5g |
Methyl 4-(benzylamino)-3-nitrobenzoate |
68502-46-5 | 96% | 5g |
¥1294.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X09035-1g |
Methyl 4-(benzylamino)-3-nitrobenzoate |
68502-46-5 | 96% | 1g |
¥370.0 | 2024-07-18 | |
| eNovation Chemicals LLC | Y1049513-5g |
Methyl 4-(benzylaMino)-3-nitrobenzoate |
68502-46-5 | 96% | 5g |
$190 | 2024-06-06 | |
| TRC | M335175-100mg |
Methyl 4-(benzylamino)-3-nitrobenzoate |
68502-46-5 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M335175-250mg |
Methyl 4-(benzylamino)-3-nitrobenzoate |
68502-46-5 | 250mg |
$75.00 | 2023-05-17 |
Methyl 4-(benzylamino)-3-nitrobenzoate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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